Purity Advantage Over Chain-Shortened Analog
The target compound 4-[(thiolan-3-yl)amino]butan-2-ol is commercially supplied at a minimum purity specification of 98% , compared to the chain-shortened analog 1-[(thiolan-3-yl)amino]propan-2-ol, which is supplied at a minimum purity of 95% . This 3-percentage-point difference in purity specification translates to a maximum impurity burden of 2% for the target compound versus up to 5% for the comparator—a 2.5-fold lower potential impurity load that is relevant for assays sensitive to trace contaminants.
Δ 3 pp · 2.5× lower max impurity burden
| Evidence Dimension | Commercial minimum purity specification |
|---|---|
| Target Compound Data | Min. Purity Spec: 98% |
| Comparator Or Baseline | 1-[(Thiolan-3-yl)amino]propan-2-ol (CAS 1153111-35-3): Min. Purity Spec: 95% |
| Quantified Difference | 3 percentage points higher purity; 2.5-fold lower maximum impurity burden (2% vs. 5%) |
| Conditions | Vendor technical datasheet specifications (Leyan for target; AKSci for comparator) |
Why This Matters
Higher purity reduces confounding effects from unidentified impurities in dose-response assays, SAR campaigns, and synthetic transformations, supporting more reproducible scientific results.
